Cas no 1198-67-0 (1H-Pyrrole-2-carboxylicacid, 3,4,5-tribromo-, methyl ester)

• Product Name: 1H-Pyrrole-2-carboxylicacid, 3,4,5-tribromo-, methyl ester
• CAS No: 1198-67-0
• MF: C₆H₄Br₃NO₂
• MW: 361.813459396362
• CID: 117499
• PubChem ID: 13152807
• Update Time: 2025-04-18

1H-Pyrrole-2-carboxylicacid, 3,4,5-tribromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 3,4,5-tribromo-, methyl ester
• methyl 3,4,5-tribromo-1H-pyrrole-2-carboxylate
• DTXSID80522432
• FT-0759916
• 1H-Pyrrole-2-carboxylic acid, 3,4,5-tribromo-, methyl ester
• 1198-67-0

• Inchi： 1S/C6H4Br3NO2/c1-12-6(11)4-2(7)3(8)5(9)10-4/h10H,1H3
• InChI Key： JKARVVJCKXGAHO-UHFFFAOYSA-N
• SMILES： BrC1C(=C(NC=1C(=O)OC)Br)Br

Computed Properties

• Exact Mass: 358.77912
• Monoisotopic Mass: 358.77922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives